Praseodymium doped ceria

• CAS No.: 130071-47-5
• Product Name: Praseodymium doped ceria
• Molecular Formula: CH3CH2CH3; C3H8; CH3CH2CH3; C3H8
• Molecular Weight: 44.1 g/mol
• IUPAC Name: propane
• Standard InChI: InChI=1S/C3H8/c1-3-2/h3H2,1-2H3
• Standard InChIKey: ATUOYWHBWRKTHZ-UHFFFAOYSA-N
• SMILES: CCC
• Canonical SMILES: CCC
• Boiling Point: -43.8 °F at 760 mm Hg (USCG, 1999); -42.1 °C; -42.1 °C at 1 atm; -42 °C; -44°F
• Colorform: Colorless gas [Shipped as a liquefied compressed gas].
• Density: 0.59 at -58 °F (USCG, 1999); 0.493 at 25 °C; Relative density (water = 1): 0.5; 0.59 at -58°F; 1.55(relative gas density)
• Flash Point: -156 °F (gas) (USCG, 1999); -156 °F (Closed cup); -104 °C; -156°F; NA (Gas)
• Melting Point: -305.9 °F (USCG, 1999); -187.6 °C; -189.9°C; -189.7 °C; -306°F
• Physical Description: Propane appears as a colorless gas with a faint petroleum-like odor. It is shipped as a liquefied gas under its vapor pressure. For transportation it may be stenched. Contact with the unconfined liquid can cause frostbite by evaporative cooling. Easily ignited. The vapors are heavier than air and a flame can flash back to the source of leak very easily. The leak may be either a liquid or vapor leak. The vapors can asphyxiate by the displacement of air. Under prolonged exposure to fire or heat the containers may rupture violently and rocket.; GasVapor; GasVapor, Liquid; Liquid; GasVapor; Liquid; Liquid; Colourless gas or liquid with mild, characteristic odour; ODOURLESS COLOURLESS COMPRESSED LIQUEFIED GAS.; Colorless, odorless gas.; Colorless, odorless gas. [Note: A foul-smelling odorant is often added when used for fuel purposes. Shipped as a liquefied compressed gas.]
• Description: Propane appears as a colorless gas with a faint petroleum-like odor. It is shipped as a liquefied gas under its vapor pressure. For transportation it may be stenched. Contact with the unconfined liquid can cause frostbite by evaporative cooling. Easily ignited. The vapors are heavier than air and a flame can flash back to the source of leak very easily. The leak may be either a liquid or vapor leak. The vapors can asphyxiate by the displacement of air. Under prolonged exposure to fire or heat the containers may rupture violently and rocket.; Propane, also known as E944 or CH3-CH2-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Propane has been primarily detected in saliva. Within the cell, propane is primarily located in the cytoplasm. Propane is also a parent compound for other transformation products, including but not limited to, 1-chloropropan-2-ol, propanesulfenic acid, and 1-nitropropane.; Propane is an alkane and a gas molecular entity. It has a role as a food propellant.
• Solubility: 0.01 % (NIOSH, 2016); 0.00 M; Slightly soluble in acetone; soluble in ethanol; very soluble in ethyl ether, benzene, chloroform; 100 vol water dissolve 6.5 vol at 17.8 °C, 753 mm Hg; 100 vol absolute alcohol dissolve 790 vol at 16.6 °C, 754 mm Hg; 100 vol ether dissolve 926 vol at 16.6 °C, 757 mm Hg; 100 vol chloroform dissolve 1299 vol at 21.6 °C, 757 mm Hg; 100 vol benzene dissolve 1452 vol at 21.5 °C, 757 mm Hg; 100 vol turpentine dissolve 1587 vol at 17.7 °C, 757 mm Hg; In water, 62.4 ppm at 25 °C; 0.0624 mg/mL at 25 °C; Solubility in water, g/100ml at 20 °C: 0.007; 0.01%
• Synonyms: Propane
• Vapor Density: 1.5 (USCG, 1999) (Relative to Air); 1.56 at 0 °C (Air= 1); Relative vapor density (air = 1): 1.6; 1.55
• Vapor Pressure: 9823 mm Hg (USCG, 1999); 7.15e+03 mmHg; 7150 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 840; 9823 mmHg; (70°F): 8.4 atm
• PubChem Compound: 6334
• Last Modified: Nov 11 2021